Cas no 1167055-63-1 (4-Chloro-5,7-dimethylindole)

4-Chloro-5,7-dimethylindole is a halogenated indole derivative characterized by its chloro and dimethyl substituents at the 4, 5, and 7 positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its structured substitution pattern enhances reactivity and selectivity in cross-coupling reactions, cyclizations, and other transformations. The chloro group offers a handle for further functionalization, while the dimethyl groups contribute to steric and electronic modulation. Suitable for research and industrial applications, it is valued for its stability and compatibility with diverse reaction conditions. Available in high purity, it meets rigorous standards for synthetic chemistry workflows.

4-Chloro-5,7-dimethylindole structure

Product Name:4-Chloro-5,7-dimethylindole

CAS No:1167055-63-1

MF:C₁₀H₁₀ClN

MW:179.646101474762

CID:5734255

PubChem ID:53399516

Update Time:2025-06-12

4-Chloro-5,7-dimethylindole Chemical and Physical Properties

Names and Identifiers

- 1167055-63-1
- DTXSID601303499
- 4-chloro-5,7-dimethyl-1H-indole
- 4-Chloro-5,7-Dimethylindole
- 4-Chloro-5,7-dimethylindole
- Inchi： 1S/C10H10ClN/c1-6-5-7(2)10-8(9(6)11)3-4-12-10/h3-5,12H,1-2H3
- InChI Key： PIUDPAIHUPUSGB-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(C)C2=C1C=CN2

Computed Properties

Exact Mass: 179.0501770g/mol
Monoisotopic Mass: 179.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 15.8Å²

4-Chloro-5,7-dimethylindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C423243-1mg	4-Chloro-5,7-dimethylindole	1167055-63-1	1mg	$ 50.00	2022-06-06
TRC	C423243-2mg	4-Chloro-5,7-dimethylindole	1167055-63-1	2mg	$ 65.00	2022-06-06
TRC	C423243-10mg	4-Chloro-5,7-dimethylindole	1167055-63-1	10mg	$ 160.00	2022-06-06

4-Chloro-5,7-dimethylindole Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on 4-Chloro-5,7-dimethylindole

Comprehensive Overview of 4-Chloro-5,7-dimethylindole (CAS No. 1167055-63-1): Properties, Applications, and Industry Insights

4-Chloro-5,7-dimethylindole (CAS No. 1167055-63-1) is a halogenated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a chloro-substituted indole core with methyl groups at positions 5 and 7, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₁₀H₁₀ClN, and precise steric configuration make it valuable for designing bioactive molecules targeting enzyme inhibition or receptor modulation.

In recent years, the demand for indole derivatives like 4-Chloro-5,7-dimethylindole has surged, driven by their applications in drug discovery. Researchers frequently search for "halogenated indole synthesis" or "CAS 1167055-63-1 suppliers," reflecting its commercial relevance. The compound’s stability under mild reaction conditions aligns with green chemistry trends, a hotspot in 2024, as industries prioritize sustainable synthetic routes. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), meeting stringent standards for preclinical studies.

Beyond pharmaceuticals, 4-Chloro-5,7-dimethylindole is explored in material science for organic semiconductors due to its electron-rich aromatic system. Queries like "indole-based OLED materials" highlight this niche application. Its low toxicity profile (as per preliminary assays) further supports its adoption in diverse R&D sectors. However, handling requires standard lab precautions—proper ventilation and PPE—to mitigate risks associated with fine powders.

Market analysts note growing interest in "custom indole derivatives" for personalized medicine, where CAS 1167055-63-1 plays a role. Patent filings reveal its use in kinase inhibitors, addressing oncology and inflammation—a response to the rising global disease burden. Regulatory compliance (e.g., REACH, FDA guidelines) ensures its safe utilization, though it remains non-listed under controlled substance regulations.

For synthetic chemists, optimizing yield in 4-Chloro-5,7-dimethylindole production involves Pd-catalyzed cross-coupling or microwave-assisted methods, topics frequently searched in academic databases. Scalability challenges are addressed via continuous-flow systems, reducing waste—a key concern for ESG-focused manufacturers. Collaborative studies between academia and industry aim to expand its utility, such as in fluorescent probes for cellular imaging.

In summary, 4-Chloro-5,7-dimethylindole exemplifies the convergence of innovation and practicality. Its dual role in life sciences and advanced materials, coupled with evolving synthetic technologies, positions it as a compound of enduring scientific and industrial value. Future research may unlock further applications, solidifying its status in the specialty chemicals landscape.